(2E,5Z)-5-(4-hydroxy-3-methoxybenzylidene)-2-(phenylimino)-1,3-thiazolidin-4-one
Description
The compound (2E,5Z)-5-(4-hydroxy-3-methoxybenzylidene)-2-(phenylimino)-1,3-thiazolidin-4-one is a rhodanine derivative featuring a thiazolidin-4-one core with a 4-hydroxy-3-methoxybenzylidene group at the 5-position and a phenylimino substituent at the 2-position . Its (2E,5Z) stereochemistry arises from the conjugated double bonds between the benzylidene moiety and the thiazolidinone ring. This compound is synthesized via Knoevenagel condensation, as reported in studies by Shahwar et al., where 2-thioxo-1,3-thiazolidin-4-one intermediates react with substituted benzaldehydes under acidic conditions . Key structural features include:
- Phenylimino group: Replaces the thioxo group at position 2, altering electronic properties and biological activity .
Properties
IUPAC Name |
(5Z)-5-[(4-hydroxy-3-methoxyphenyl)methylidene]-2-phenylimino-1,3-thiazolidin-4-one | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N2O3S/c1-22-14-9-11(7-8-13(14)20)10-15-16(21)19-17(23-15)18-12-5-3-2-4-6-12/h2-10,20H,1H3,(H,18,19,21)/b15-10- | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JOIUJUJSHIHBDT-GDNBJRDFSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C=C2C(=O)NC(=NC3=CC=CC=C3)S2)O | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=CC(=C1)/C=C\2/C(=O)NC(=NC3=CC=CC=C3)S2)O | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N2O3S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Structural Analogs
Structural Modifications in Benzylidene Substituents
Table 1: Substituent Variations in Benzylidene Group
Key Findings :
Modifications at Position 2 of the Thiazolidinone Core
Table 2: Position 2 Substituent Variations
Key Findings :
- Replacement of thioxo with phenylimino (as in the target compound) reduces thiol-mediated toxicity and may improve metabolic stability .
- The 2-chlorophenylimino variant (PDB: J19) shows stronger intermolecular interactions in crystallographic studies, suggesting higher target affinity .
Physical and Crystallographic Properties
Table 3: Comparative Physical Data
Key Findings :
- Morpholin-1-yl derivatives (e.g., compound 5c) exhibit lower melting points (~250°C) compared to phenylimino analogs, likely due to reduced crystallinity .
- Crystallographic data for the 2-methylbenzylidene analog (Monoclinic, P21/c) highlights the role of bulky substituents in packing efficiency .
Key Findings :
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
